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Comparative Acaricide Toxicity Profile

The table below summarizes key toxicity and efficacy data for Fenazaquin and other acaricides from recent

studies.

Active
Substance

IRAC
MoA
Class
[1]

Key Target Pests
(Experimental
Context)

Non-Target Organism
Toxicity
(Experimental
Context)

Efficacy / LC₅₀
(Experimental
Context)

Fenazaquin 21A [1] Cyclamen mite

(Phytonemus pallidus)
in strawberry [2]

Honeybee larvae:

Chronic LD₅₀ = 1.213
μg/larva [3] [4]

>90% reduction of

cyclamen mite in
strawberry [2]

Abamectin 6 Cyclamen mite in
strawberry (standard

for comparison) [2]

Information missing Similar efficacy to
fenazaquin against

cyclamen mite [2]

Pyridaben 21A Cyclamen mite in

strawberry [2]

Information missing >90% reduction of

cyclamen mite; similar
to fenazaquin [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s527855?utm_src=pdf-body
https://www.smolecule.com/products/s527855?utm_src=pdf-interest
https://www.smolecule.com/products/s527855?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/292.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/292.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/292.htm
https://link.springer.com/article/10.1007/s10493-024-00974-9
https://www.sciencedirect.com/science/article/abs/pii/S0045653524011007
https://pubmed.ncbi.nlm.nih.gov/38697560/
https://link.springer.com/article/10.1007/s10493-024-00974-9
https://link.springer.com/article/10.1007/s10493-024-00974-9
https://link.springer.com/article/10.1007/s10493-024-00974-9
https://link.springer.com/article/10.1007/s10493-024-00974-9
https://link.springer.com/article/10.1007/s10493-024-00974-9
https://www.smolecule.com/products/s527855?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Active
Substance

IRAC
MoA
Class
[1]

Key Target Pests
(Experimental
Context)

Non-Target Organism
Toxicity
(Experimental
Context)

Efficacy / LC₅₀
(Experimental
Context)

Chlorfenapyr 13 Carmine spider mite

(Tetranychus
cinnabarinus) [5]

Predatory mite

(Neoseiulus barkeri):
LC₅₀ = 6.452 mg a.i./L

[5]

T. cinnabarinus adult:

LC₅₀ = 0.170 mg a.i./L
[5]

Spiromesifen 23 Cyclamen mite in

strawberry (variable
results) [2]

Information missing Moderate efficacy in

lab, inconsistent in
field trials [2]

Detailed Experimental Protocols

To assess the applicability of the data, it is crucial to understand the methodologies from which they were

derived.

Honeybee Larval Toxicity Study [3] [4]: Honeybee (Apis mellifera) larvae were reared in vitro and

chronically exposed to Fenazaquin for six days. The study evaluated larval mortality, developmental
time, and adult deformity rates. The hemolymph metabolome was analyzed using UHPLC-MS/MS,

and gut microbiota was profiled via 16S rRNA gene sequencing. The chronic median lethal dose
(LD₅₀) was determined to be 1.213 μg/larva.

Cyclamen Mite Efficacy Study [2]: In greenhouse experiments, Fenazaquin and other acaricides
were applied to strawberry plants infested with cyclamen mites. The treatments were applied using an

airbrush sprayer at the highest label rate with a non-ionic surfactant. Mite populations and plant injury
ratings on new leaves were assessed two weeks after application. Fenazaquin, along with abamectin

and pyridaben, reduced mite numbers by over 90% and significantly lowered injury ratings
compared to the control.

Predatory Mite Selectivity Study [5]: This research compared the acute toxicity of Chlorfenapyr
between a pest (carmine spider mite, T. cinnabarinus) and a beneficial predatory mite (N. barkeri).
The LC₅₀ values were established through laboratory bioassays, and the Ecological Selectivity
Index (ESI) was calculated as the ratio of the LC₅₀ for the predator to the LC₅₀ for the pest.

Chlorfenapyr showed an ESI of 38, indicating higher toxicity to the pest mite and relative safety for
the predator.
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Mode of Action and Metabolic Pathway

Fenazaquin's biological activity and environmental fate are defined by its specific chemical structure and

metabolic pathways.

Fenazaquin Mode of Action and Metabolism
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Mode of Action: Fenazaquin is a mitochondrial complex I electron transport inhibitor (IRAC
Group 21A) [1]. It disrupts cellular energy production by blocking the conversion of ADP to ATP,

leading to cell death [3].
Metabolism: In the environment, the soil fungus Aspergillus niger can rapidly metabolize

Fenazaquin. The primary degradation pathway involves oxidative cleavage, breaking the molecule
down into 4-Hydroxyquinazoline and 4-tert-butylphenethyl alcohol (TBPE) [6]. TBPE is a
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toxicologically relevant metabolite that is of higher toxicity than the parent compound and is

considered in consumer risk assessments for residues in food [7].

Key Comparative Insights

Efficacy vs. Environmental Impact: Fenazaquin demonstrates high efficacy against pest mites

comparable to standards like abamectin [2]. However, it presents a documentated hazard to non-
target pollinators like honeybee larvae at specific doses [3] [4].

Mechanism and Resistance: Fenazaquin shares its IRAC group (21A) with acaricides like
pyridaben [1] [2]. This is critical for resistance management, as mites resistant to one Group 21

chemical may show cross-resistance to others.
Regulatory Status: Fenazaquin is approved in the EU and other regions, with established Maximum

Residue Levels (MRLs) for various crops. Its metabolite TBPE is a key component in consumer
safety evaluations [7].

Need Custom Synthesis?
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toxicity-profile-comparative-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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